![molecular formula C15H23NO4 B253379 2-[Isopropyl(methyl)amino]ethyl 3,4-dimethoxybenzoate](/img/structure/B253379.png)
2-[Isopropyl(methyl)amino]ethyl 3,4-dimethoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[Isopropyl(methyl)amino]ethyl 3,4-dimethoxybenzoate, also known as IME-DB, is a chemical compound that has been studied for its potential use in scientific research. It is a derivative of the phenethylamine family, which includes compounds such as amphetamines and MDMA. IME-DB has been shown to have a unique mechanism of action and potential applications in various fields of research.
Mechanism of Action
2-[Isopropyl(methyl)amino]ethyl 3,4-dimethoxybenzoate acts as a releasing agent for serotonin and dopamine, meaning it increases the amount of these neurotransmitters in the brain. It has also been shown to inhibit the reuptake of these neurotransmitters, leading to prolonged effects. The exact mechanism of action of this compound is not fully understood and requires further research.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase locomotor activity and induce hyperthermia in animal models. It has also been shown to increase the release of dopamine and serotonin in the brain. This compound has been studied for its potential use in the treatment of various neurological and psychiatric disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[Isopropyl(methyl)amino]ethyl 3,4-dimethoxybenzoate in lab experiments is its unique mechanism of action and potential applications in various fields of research. However, one limitation is the lack of information on its long-term effects and potential toxicity. Further research is needed to fully understand the safety and efficacy of this compound.
Future Directions
There are several future directions for research on 2-[Isopropyl(methyl)amino]ethyl 3,4-dimethoxybenzoate. One area of focus could be on its potential use in the treatment of addiction and other psychiatric disorders. Another area of focus could be on its effects on other neurotransmitter systems and its potential use in the treatment of other neurological disorders. Further research is needed to fully understand the potential applications and limitations of this compound.
Synthesis Methods
2-[Isopropyl(methyl)amino]ethyl 3,4-dimethoxybenzoate can be synthesized through a multi-step process involving the reaction of 3,4-dimethoxybenzaldehyde with isopropylamine and formaldehyde, followed by reduction with sodium borohydride and esterification with methyl iodide. The purity of the final product can be confirmed through various analytical techniques such as NMR spectroscopy and HPLC.
Scientific Research Applications
2-[Isopropyl(methyl)amino]ethyl 3,4-dimethoxybenzoate has been studied for its potential use in various fields of scientific research. It has been shown to have affinity for serotonin and dopamine receptors, which are involved in a variety of physiological processes such as mood regulation, reward, and motor control. This compound has been studied for its potential use in the treatment of Parkinson's disease, depression, and addiction.
properties
Molecular Formula |
C15H23NO4 |
---|---|
Molecular Weight |
281.35 g/mol |
IUPAC Name |
2-[methyl(propan-2-yl)amino]ethyl 3,4-dimethoxybenzoate |
InChI |
InChI=1S/C15H23NO4/c1-11(2)16(3)8-9-20-15(17)12-6-7-13(18-4)14(10-12)19-5/h6-7,10-11H,8-9H2,1-5H3 |
InChI Key |
ZBSCNHYZBOTPBT-UHFFFAOYSA-N |
SMILES |
CC(C)N(C)CCOC(=O)C1=CC(=C(C=C1)OC)OC |
Canonical SMILES |
CC(C)N(C)CCOC(=O)C1=CC(=C(C=C1)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.